3-Cyclopropoxy-6-nitropyridin-2-amine

• Molecular Formula: C8H9N3O3
• Molecular Weight: 195.18 g/mol
• IUPAC Name: 3-cyclopropyloxy-6-nitropyridin-2-amine
• InChI: InChI=1S/C8H9N3O3/c9-8-6(14-5-1-2-5)3-4-7(10-8)11(12)13/h3-5H,1-2H2,(H2,9,10)
• InChI Key: AZBRPMAYRIGJHA-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(N=C(C=C2)[N+](=O)[O-])N

Description

3-Cyclopropoxy-6-nitropyridin-2-amine is a pyridine derivative featuring a nitro group at position 6, an amine group at position 2, and a cyclopropoxy substituent at position 2. The nitro group imparts electron-withdrawing effects, while the cyclopropoxy group (an ether-linked cyclopropane) may influence steric and electronic properties. Such compounds are often explored in pharmaceutical and agrochemical research as intermediates or bioactive molecules due to their tunable reactivity and structural diversity .

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method involves the reaction of pyridine with dinitrogen pentoxide (N₂O₅) in an organic solvent to form the N-nitropyridinium ion, which then undergoes a sigmatropic shift to yield 3-nitropyridine . This intermediate can be further reacted with cyclopropanol under basic conditions to introduce the cyclopropoxy group.

Industrial Production Methods

Industrial production of 3-Cyclopropoxy-6-nitropyridin-2-amine may involve continuous flow synthesis techniques to ensure safety and efficiency. For example, the nitration step can be carried out in a continuous flow reactor to minimize the accumulation of potentially explosive intermediates .

Chemical Reactions Analysis

Types of Reactions

3-Cyclopropoxy-6-nitropyridin-2-amine can undergo various chemical reactions, including:

Oxidation: The nitro group can be reduced to an amino group using reducing agents such as hydrazine hydrate.

Substitution: The nitro group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Hydrazine hydrate is commonly used for the reduction of the nitro group.

Substitution: Ammonia and amines can be used as nucleophiles for substitution reactions.

Major Products Formed

Reduction: Reduction of the nitro group yields 3-Cyclopropoxy-6-aminopyridin-2-amine.

Substitution: Substitution reactions can yield various derivatives depending on the nucleophile used.

Scientific Research Applications

3-Cyclopropoxy-6-nitropyridin-2-amine has several applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Its derivatives may exhibit biological activity and can be used in the development of pharmaceuticals.

Industry: Used in the synthesis of dyes, agrochemicals, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 3-Cyclopropoxy-6-nitropyridin-2-amine involves its interaction with molecular targets such as enzymes or receptors. The nitro group can participate in redox reactions, while the cyclopropoxy group can influence the compound’s binding affinity and specificity . The exact pathways and targets depend on the specific application and derivative used.

Comparison with Similar Compounds

Structural and Functional Group Analysis

The following table summarizes key structural and functional differences between 3-Cyclopropoxy-6-nitropyridin-2-amine and its analogs:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents (Positions)	Key Functional Groups	Stability/Reactivity Notes	Toxicity/Handling
3-Cyclopropoxy-6-nitropyridin-2-amine	C₈H₈N₃O₃	209.17 (calculated)	-NO₂ (6), -NH₂ (2), -O-C₃H₅ (3)	Nitro, amine, ether	Likely stable; cyclopropoxy may enhance lipophilicity	Data unavailable
6-Nitropyridin-3-amine	C₅H₅N₃O₂	139.11	-NO₂ (6), -NH₂ (3)	Nitro, amine	Stable under standard conditions	Limited data; irritant properties noted
6-Chloro-2-nitropyridin-3-amine	C₅H₄ClN₃O₂	173.56	-NO₂ (2), -NH₂ (3), -Cl (6)	Nitro, amine, chloro	Requires inert gas storage (2–8°C)	High reactivity due to Cl; no toxicity data
6-Cyclopropylpyridin-2-amine	C₈H₁₀N₂	134.18	-NH₂ (2), -C₃H₅ (6)	Amine, cyclopropyl	Stable; incompatible with strong oxidizers	Acute toxicity data unavailable
6-(Cyclopropylsulfonyl)pyridin-3-amine	C₈H₁₁N₂O₂S	199.25	-SO₂-C₃H₅ (6), -NH₂ (3)	Sulfonyl, amine	Likely polar; sulfonyl enhances reactivity	No data available

Key Observations

Cyclopropoxy vs. Chloro: The cyclopropoxy group (electron-donating via ether oxygen) contrasts with the electron-withdrawing chloro substituent in 6-Chloro-2-nitropyridin-3-amine , affecting ring electrophilicity.

Stability and Reactivity: 6-Cyclopropylpyridin-2-amine is stable under normal conditions but incompatible with strong oxidizers, producing hazardous decomposition products (e.g., nitrogen oxides). The chloro analog requires inert gas storage, suggesting sensitivity to moisture or oxygen, unlike the cyclopropoxy variant.

Toxicity and Safety: Limited toxicity data are available for most analogs. 6-Cyclopropylpyridin-2-amine has irritant properties (rated 4/5), while 6-Nitropyridin-3-amine may share similar risks due to nitro groups.

Physicochemical Properties :

• The cyclopropylsulfonyl group in 6-(Cyclopropylsulfonyl)pyridin-3-amine increases polarity and solubility compared to ether-linked cyclopropoxy derivatives.